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Compound of Interest

Compound Name: Urobilin hydrochloride

Cat. No.: B15601433 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential, immediate safety and logistical

information for the proper handling and disposal of Urobilin hydrochloride, a key biomarker in

biomedical research. Adherence to these protocols is critical for minimizing risk and ensuring

the integrity of your work.

Hazard Identification and Classification
Urobilin hydrochloride is classified as a hazardous substance. Understanding its specific

risks is the first step toward safe handling.

According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), Urobilin hydrochloride presents the following hazards[1]:

Harmful if swallowed (Acute toxicity - oral, Category 4)[1]

Causes skin irritation (Skin irritation, Category 2)[1]

Causes serious eye irritation (Eye irritation, Category 2A)[1]

May cause respiratory irritation (Specific target organ toxicity - single exposure, Category 3)

[1]
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The consistent and correct use of Personal Protective Equipment is your primary defense

against exposure. The following PPE is mandatory when handling Urobilin hydrochloride.

PPE Category Item Specification

Eye/Face Protection
Safety Goggles with side-

shields

Conforming to EN 166 (EU) or

NIOSH (US) standards. A face

shield should be used if there

is a risk of splashing.[2][3]

Skin Protection Chemical-resistant Gloves

Impervious gloves (e.g., nitrile)

inspected prior to use. Follow

proper glove removal

technique.[4]

Laboratory Coat

Wear a fully buttoned lab coat

to protect skin and personal

clothing.

Respiratory Protection NIOSH-certified Respirator

A fit-tested N95 or higher

respirator is recommended if

there is a risk of generating

airborne powder or aerosols.

[5]

Operational Plan: Step-by-Step Handling
Procedures
Follow these procedural steps to ensure the safe handling of Urobilin hydrochloride from

receipt to use.

Preparation: Before handling, ensure you are in a well-ventilated area, preferably a chemical

fume hood.[4] Have all necessary PPE donned correctly.

Weighing and Solution Preparation: Handle the solid compound with care to avoid creating

dust. Use non-sparking tools. For dissolving, Urobilin hydrochloride is soluble in basic

aqueous solutions (pH > 9 for initial dissolution) and in methanol and ethanol if made slightly

basic.[6][7]
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Experimental Use: Avoid contact with skin and eyes.[4] Do not eat, drink, or smoke when

using this product.[1]

Storage: Store Urobilin hydrochloride in a tightly closed container in a dry, cool, and well-

ventilated place.[1][2] Recommended storage temperatures are -20°C or below, protected

from light.[6][8]

Emergency and First Aid Procedures
Immediate and appropriate action is crucial in the event of an exposure.

Exposure Route First Aid Measures

If Swallowed
Immediately call a poison center or doctor.

Rinse mouth. Do NOT induce vomiting.[1][9]

If on Skin

Immediately wash with plenty of water.[1]

Remove contaminated clothing. If skin irritation

occurs, get medical advice/attention.[1][9][10]

If Inhaled

Move the person to fresh air and keep

comfortable for breathing. Call a poison center

or doctor if you feel unwell.[1][9][10]

If in Eyes

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. If eye irritation persists, get

medical advice/attention.[1]

Disposal Plan
Proper disposal of Urobilin hydrochloride and its containers is essential to prevent

environmental contamination and ensure regulatory compliance.

Waste Classification: This material must not be disposed of with household garbage.[1] It is

considered slightly hazardous to water, and large quantities should not be allowed to reach

ground water, water courses, or sewage systems.[1]
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Disposal Method: Dispose of contents and container in accordance with local, regional,

national, and international regulations.[1] Contact a licensed professional waste disposal

service to dispose of this material.

Contaminated Packaging: Uncleaned packaging should be disposed of in the same manner

as the product itself.[1]

Chemical and Physical Properties
A summary of key quantitative data for Urobilin hydrochloride is provided below for easy

reference.

Property Value

Molecular Formula C₃₃H₄₃ClN₄O₆[8][11]

Molecular Weight 627.17 g/mol [6][8]

Purity >95%[6][11]

CAS Number 28925-89-5[1][11]

Urobilin Hydrochloride Handling Workflow
The following diagram outlines the logical steps for safely handling Urobilin hydrochloride in

a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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